Cas no 2172193-19-8 (1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2172193-19-8
• MF: C₁₂H₁₁FO₂S
• MW: 238.277945756912
• CID: 6092315
• PubChem ID: 165879911
• Update Time: 2025-05-21

1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride
• 2172193-19-8
• EN300-1451293

• Inchi： 1S/C12H11FO2S/c1-9(16(13,14)15)11-7-6-10-4-2-3-5-12(10)8-11/h2-9H,1H3
• InChI Key： GJUDLSHTZSOOGM-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC2C=CC=CC=2C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 238.04637893g/mol
• Monoisotopic Mass: 238.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride

1-(Naphthalen-2-yl)ethane-1-sulfonyl Fluoride: A Comprehensive Overview

The compound 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride, identified by the CAS number 2172193-19-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a naphthalene ring system with a sulfonyl fluoride group. The sulfonyl fluoride group is known for its reactivity, making this compound a valuable intermediate in various chemical synthesis processes. Recent studies have highlighted its potential applications in drug discovery and materials science, underscoring its importance in contemporary research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride. Researchers have employed novel catalytic methods to enhance the yield and purity of this compound. For instance, the use of transition metal catalysts has been shown to significantly accelerate the formation of the sulfonyl fluoride group, reducing reaction times and minimizing by-products. These developments have made this compound more accessible for large-scale production and industrial applications.

In terms of physical properties, 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride exhibits a high degree of stability under standard laboratory conditions. Its melting point and boiling point are well-documented, providing researchers with essential data for handling and storage. The compound's solubility in various solvents has also been extensively studied, making it easier to integrate into different chemical reactions.

The application of 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride in drug discovery has garnered significant attention. Its sulfonyl fluoride group is known to act as a bioisostere, offering a promising avenue for developing new therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases. This has opened up new possibilities for its use in the development of anti-cancer and anti-inflammatory drugs.

Beyond pharmaceutical applications, 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride has found utility in materials science. Its ability to form stable covalent bonds makes it an ideal candidate for synthesizing advanced materials, such as polymers and nanoparticles. Researchers have explored its role in creating self-healing polymers, which could revolutionize industries ranging from electronics to construction.

In conclusion, 1-(naphthalen-2-yl)ethane-1-sulfonyl fluoride (CAS No: 2172193-19-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.